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Compound of Interest

Compound Name:
2-Chloro-8-methoxyquinoline-3-

carboxylic acid

Cat. No.: B11872294

Get Quote

Executive Summary
2-Chloro-8-methoxyquinoline-3-carboxylic acid is a bifunctional heterocyclic scaffold widely

utilized in the synthesis of bioactive quinoline derivatives. Characterized by a reactive chlorine

at the C2 position and a carboxylic acid at the C3 position, this molecule serves as a critical

intermediate for developing antimalarial agents ("bisquinolines"), kinase inhibitors, and receptor

antagonists.

This guide provides a comprehensive technical analysis of the compound, including its

physicochemical properties, validated synthetic pathways, and reactivity profiling for

downstream derivatization.

Physicochemical Specifications
The following data establishes the baseline identity and physical parameters of the compound.
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Property Specification

IUPAC Name 2-Chloro-8-methoxyquinoline-3-carboxylic acid

Common Name 2-Chloro-8-methoxy-3-quinolinecarboxylic acid

CAS Registry Number 1017157-83-3

Molecular Formula C₁₁H₈ClNO₃

Molecular Weight 237.64 g/mol

Exact Mass 237.019 g/mol

Physical State Solid (typically off-white to pale yellow)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM; insoluble in water (acidic pH)

pKa (Predicted) ~3.5 (Carboxylic acid), ~1.8 (Quinoline nitrogen)

Topological Polar Surface Area (TPSA) 66.4 Å²

Structural Analysis
The molecule features a planar quinoline bicyclic system. The 8-methoxy group functions as an

electron-donating group (EDG), slightly increasing the electron density of the benzene ring,

while the 2-chloro and 3-carboxyl groups create an electron-deficient pyridine ring, making the

C2 position highly susceptible to nucleophilic aromatic substitution (

).

Synthetic Architecture
The synthesis of 2-Chloro-8-methoxyquinoline-3-carboxylic acid is typically achieved

through a two-stage protocol: a Meth-Cohn (Vilsmeier-Haack) cyclization followed by a

chemoselective oxidation.

Pathway Diagram
The following logic flow illustrates the stepwise construction of the scaffold.
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Figure 1: Synthetic workflow from o-acetanisidine to the target carboxylic acid.

Detailed Experimental Protocols
Step 1: Synthesis of the Aldehyde Intermediate
Reaction: Vilsmeier-Haack Formylation/Cyclization Precursor:

-(2-methoxyphenyl)acetamide

Reagent Preparation: In a round-bottom flask under inert atmosphere (

), cool anhydrous DMF (3.0 equiv) to 0°C. Dropwise add

(7.0 equiv) while maintaining the temperature below 5°C. Stir for 30 minutes to generate the
Vilsmeier reagent.

Addition: Add

-(2-methoxyphenyl)acetamide (1.0 equiv) portion-wise to the solution.

Cyclization: Heat the mixture to 75–80°C for 4–16 hours. Monitor by TLC (EtOAc/Hexane) for

the disappearance of the starting amide.

Quenching: Cool the reaction mixture to room temperature and pour slowly onto crushed ice

(~500g per 50mmol scale) with vigorous stirring.

Isolation: The yellow precipitate (2-chloro-8-methoxyquinoline-3-carbaldehyde) is filtered,

washed copiously with water, and recrystallized from ethyl acetate/petroleum ether.

Expected Yield: 65–75%

Key QC Marker: Aldehyde proton peak at
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~10.5 ppm (

NMR).

Step 2: Oxidation to Carboxylic Acid
Reaction: Silver Oxide Mediated Oxidation (or Pinnick Oxidation)

Setup: Dissolve the aldehyde (from Step 1) in ethanol/water (4:1 ratio).

Reagents: Add

(2.0 equiv) and

(4.0 equiv) sequentially. Alternatively, use sulfamic acid/sodium chlorite (

) for a milder Pinnick oxidation if functional group tolerance is a concern.

Reaction: Stir at room temperature (Pinnick) or reflux (Silver method) for 2–6 hours.

Workup: Filter off metal salts/precipitates. Acidify the filtrate with 1M

to pH ~2–3.

Purification: The carboxylic acid precipitates as a solid. Filter, wash with cold water, and dry

under vacuum.

Expected Yield: 80–90%

Reactivity Profiling & Derivatization
The 2-chloro-8-methoxyquinoline-3-carboxylic acid scaffold offers three distinct vectors for

chemical modification, allowing for the rapid generation of chemical libraries.

Reactivity Map
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Figure 2: Divergent synthesis pathways from the core scaffold.

Critical Considerations
Regioselectivity: The C2-chlorine is highly reactive toward nucleophiles. If performing amide

coupling at C3 using amines, protect the C2 position or perform the

reaction first to avoid competitive substitution at C2 by the amine used for coupling.

Solubility: The free acid has poor solubility in non-polar solvents. Reactions often require

DMF, DMSO, or activation as an acid chloride (

) prior to coupling.

Quality Control & Analytical Data
To validate the integrity of the synthesized compound, compare experimental data against

these standard parameters.

Nuclear Magnetic Resonance ( NMR)
Predicted shifts in DMSO-

:
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13.5–14.0 ppm: carboxylic acid

(broad singlet, exchangeable).

8.8–9.0 ppm: C4 aromatic proton (singlet).

7.4–7.6 ppm: Aromatic multiplet (C5, C6, C7 protons).

4.05 ppm: Methoxy

(strong singlet).

Mass Spectrometry (LC-MS)[4][5]
Ionization: ESI (+)

Parent Ion

: 238.0 (for

) and 240.0 (for

) in a 3:1 ratio.

Fragmentation: Loss of

(M-44) is common in MS/MS modes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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